2-{[N-(2-ethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}-N-propylbenzamide

• IUPAC Name: 2-[[2-(2-ethoxy-N-methylsulfonylanilino)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C21H27N3O5S/c1-4-14-22-21(26)16-10-6-7-11-17(16)23-20(25)15-24(30(3,27)28)18-12-8-9-13-19(18)29-5-2/h6-13H,4-5,14-15H2,1-3H3,(H,22,26)(H,23,25)
• InChI Key: SKEMOGWFGQGWPX-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=CC=C2OCC)S(=O)(=O)C
• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol

Description

2-{[N-(2-ethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}-N-propylbenzamide, commonly known as EMPB, is a novel synthetic compound that has gained significant attention in the scientific community. It belongs to the class of benzamide derivatives and has been studied extensively for its potential applications in scientific research.

Mechanism of Action

EMPB acts as a selective agonist of the sigma-1 receptor, which leads to the activation of various downstream signaling pathways. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
EMPB has been found to exhibit various biochemical and physiological effects, including anxiolytic, antidepressant, and neuroprotective properties. It has been shown to reduce anxiety-like behavior in animal models and improve cognitive function in various neurodegenerative disorders, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

EMPB has several advantages for use in lab experiments, including its high potency and selectivity for the sigma-1 receptor. However, its limitations include its limited solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on EMPB, including its potential applications in the treatment of various neurological and psychiatric disorders, such as anxiety, depression, and schizophrenia. Additionally, further studies are needed to elucidate the exact mechanisms of action of EMPB and its downstream signaling pathways. Finally, the development of more potent and selective sigma-1 receptor agonists could lead to the discovery of novel therapeutic agents for the treatment of various diseases.

Scientific Research Applications

EMPB has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit a high affinity for the sigma-1 receptor, which is a protein that plays a crucial role in various cellular processes, including neurotransmission.